Cas no 2060057-40-9 (1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid)

1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid structure
2060057-40-9 structure
Product Name:1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid
CAS No:2060057-40-9
MF:C11H20O2
MW:184.275303840637
MDL:MFCD30487913
CID:5613196
PubChem ID:125454068
Update Time:2023-10-11

1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2060057-40-9
    • 1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid
    • EN300-330199
    • 1,2,2,5,5-Pentamethylcyclopentane-1-carboxylicacid
    • Cyclopentanecarboxylic acid, 1,2,2,5,5-pentamethyl-
    • MDL: MFCD30487913
    • Inchi: 1S/C11H20O2/c1-9(2)6-7-10(3,4)11(9,5)8(12)13/h6-7H2,1-5H3,(H,12,13)
    • InChI Key: WVEYDANOSIAMSF-UHFFFAOYSA-N
    • SMILES: OC(C1(C)C(C)(C)CCC1(C)C)=O

Computed Properties

  • Exact Mass: 184.146329876g/mol
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.939±0.06 g/cm3(Predicted)
  • Boiling Point: 262.6±8.0 °C(Predicted)
  • pka: 5.05±0.60(Predicted)

1,2,2,5,5-Pentamethylcyclopentane-1-carboxylic acid Pricemore >>

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